REACTION_CXSMILES
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Cl.C(O[C:5](=[NH:12])[CH2:6][C:7]([O:9][CH2:10][CH3:11])=[O:8])C.C([N:16]([CH2:20][CH3:21])C(C)C)(C)C.[NH:22]1[CH2:27][CH2:26][O:25][CH2:24][CH2:23]1.[CH2:28]([OH:30])C>>[CH2:10]([O:9][C:7](=[O:8])[CH2:6][C:5]1[NH:12][C:28](=[O:30])[CH:21]=[C:20]([N:22]2[CH2:27][CH2:26][O:25][CH2:24][CH2:23]2)[N:16]=1)[CH3:11] |f:0.1|
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Name
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ethyl 3-ethoxy-3-iminopropanoate hydrochloride
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Quantity
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168.5 mL
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Type
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reactant
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Smiles
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Cl.C(C)OC(CC(=O)OCC)=N
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Name
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Quantity
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155 mL
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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Name
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Quantity
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25 g
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Type
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reactant
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Smiles
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N1CCOCC1
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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C(C)O
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Name
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Quantity
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400 mL
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Type
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reactant
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Smiles
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C(C)O
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Control Type
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UNSPECIFIED
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Setpoint
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95 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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The reaction mixture is heated at 95° C. for 30 hours
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Duration
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30 h
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Type
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CUSTOM
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Details
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to return to ambient temperature
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Type
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CUSTOM
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Details
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The precipitate formed
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Type
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FILTRATION
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Details
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is filtered off through sintered glass
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Type
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WASH
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Details
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washed with 100 ml of ethanol, twice 500 ml of water and, finally 500 ml of ethyl ether
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Type
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CUSTOM
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Details
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The solid is dried under vacuum so as
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Name
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Type
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product
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Smiles
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C(C)OC(CC=1NC(C=C(N1)N1CCOCC1)=O)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 35 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |